Cas no 1513949-31-9 (Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate)
Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
- 1-Azetidinecarboxylic acid, 3-(2-amino-1-hydroxyethyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(6-12)8(13)4-11/h7-8,13H,4-6,11H2,1-3H3
- InChI Key: JTCYRQZFSHTYFE-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC(C(O)CN)C1
Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM535121-5g |
tert-Butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 95%+ | 5g |
$2833 | 2023-02-02 | |
| Enamine | EN300-1878362-0.05g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 0.05g |
$336.0 | 2023-09-18 | ||
| Enamine | EN300-1878362-0.1g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 0.1g |
$499.0 | 2023-09-18 | ||
| Enamine | EN300-1878362-0.25g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 0.25g |
$714.0 | 2023-09-18 | ||
| Enamine | EN300-1878362-0.5g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 0.5g |
$1125.0 | 2023-09-18 | ||
| Enamine | EN300-1878362-1.0g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1878362-2.5g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 2.5g |
$2828.0 | 2023-09-18 | ||
| Enamine | EN300-1878362-5.0g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1878362-10.0g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1878362-1g |
tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate |
1513949-31-9 | 1g |
$1442.0 | 2023-09-18 |
Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate
Exploring the Versatile Applications of Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1513949-31-9) in Modern Chemistry
In the dynamic landscape of organic synthesis and pharmaceutical research, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS 1513949-31-9) has emerged as a valuable building block for complex molecular architectures. This azetidine derivative combines unique structural features with versatile reactivity, making it particularly interesting for medicinal chemistry applications. The compound's azetidine ring system offers constrained geometry that can enhance binding affinity in drug-target interactions, while the tert-butyl carbamate protection provides stability during synthetic transformations.
The growing interest in small ring nitrogen heterocycles like azetidines reflects current trends in drug discovery, where researchers seek to improve metabolic stability and bioavailability of lead compounds. As evidenced by recent publications and patent filings, 1513949-31-9 serves as a key intermediate in the synthesis of various bioactive molecules targeting neurological disorders and inflammatory conditions. Its amino alcohol functionality allows for diverse derivatization, enabling the creation of compound libraries for high-throughput screening programs.
From a synthetic chemistry perspective, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate demonstrates excellent compatibility with modern coupling reactions, including Buchwald-Hartwig aminations and Suzuki-Miyaura cross-couplings. This adaptability makes it particularly valuable in fragment-based drug design approaches that are gaining traction in pharmaceutical R&D. The compound's chiral centers also offer opportunities for developing stereoselective syntheses, addressing the pharmaceutical industry's increasing focus on enantiomerically pure therapeutics.
The stability profile of 1513949-31-9 under various conditions has been extensively studied, with research indicating good thermal stability up to 150°C and compatibility with common organic solvents. These properties contribute to its utility in multi-step synthetic sequences, where intermediates must withstand diverse reaction conditions. Recent advancements in flow chemistry have further expanded the applications of this compound, enabling more efficient scale-up processes for industrial production.
In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate, including catalytic asymmetric methods and solvent-free conditions. These developments align with the pharmaceutical industry's commitment to reducing environmental impact while maintaining synthetic efficiency. The compound's structural features also make it amenable to biotransformation approaches using engineered enzymes, an area of growing interest in biocatalysis.
Analytical characterization of 1513949-31-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography when crystalline derivatives are obtained. These methods provide comprehensive data on purity, stereochemistry, and molecular conformation - critical parameters for quality control in pharmaceutical applications. Recent publications have highlighted novel analytical approaches for monitoring the stability of similar azetidine derivatives under various storage conditions.
The commercial availability of Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate from specialized chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current market analysis indicates steady demand growth for such advanced intermediates, particularly from contract research organizations serving the pharmaceutical sector. Pricing trends reflect the compound's position as a specialty chemical with significant value-added potential in drug development pipelines.
Looking forward, the applications of 1513949-31-9 are expected to expand into emerging areas such as PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design. Its structural features make it suitable for incorporation into bifunctional molecules that are revolutionizing target protein degradation strategies. Additionally, the compound's potential in peptide mimetics development continues to attract attention from researchers working on next-generation therapeutics.
For synthetic chemists working with Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate, recent literature recommends optimized protection-deprotection strategies that maximize yield while minimizing side reactions. The development of orthogonal protecting group combinations has been particularly valuable in complex molecule synthesis, where selective manipulation of functional groups is essential. These methodological advances have significantly enhanced the compound's utility in modern organic synthesis.
In conclusion, Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate (CAS 1513949-31-9) represents a versatile and valuable intermediate in contemporary chemical research. Its unique structural features, combined with excellent synthetic handleability, position it as an important tool for medicinal chemistry and drug discovery programs. As synthetic methodologies continue to evolve and new therapeutic paradigms emerge, the applications of this compound are likely to expand further, solidifying its role in advancing pharmaceutical innovation.
1513949-31-9 (Tert-butyl 3-(2-amino-1-hydroxyethyl)azetidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)